2-(2,4,5-Trimethylbenzyl)azepane

• Molecular Formula: C16H25N
• Molecular Weight: 231.38 g/mol
• IUPAC Name: 2-[(2,4,5-trimethylphenyl)methyl]azepane
• InChI: InChI=1S/C16H25N/c1-12-9-14(3)15(10-13(12)2)11-16-7-5-4-6-8-17-16/h9-10,16-17H,4-8,11H2,1-3H3
• InChI Key: VZUGKOUHTLHTRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)CC2CCCCCN2)C

Description

2-(2,4,5-Trimethylbenzyl)azepane is a nitrogen-containing heterocyclic compound with the molecular formula C₁₅H₂₃N and a molecular weight of 217.36 g/mol . Its CAS registry number is 946714-02-9, and it is cataloged under MDL number MFCD08688566. Structurally, it consists of an azepane (a seven-membered saturated ring with one nitrogen atom) linked to a 2,4,5-trimethylbenzyl group.

Comparison with Similar Compounds

Key Differences:

• Substituent Positions: The benzyl group in this compound features 3,4-dimethyl substitution versus 2,4,5-trimethyl in the target compound.
• Oxalate Salt Form : The presence of an oxalate counterion enhances polarity compared to the free base form of 2-(2,4,5-Trimethylbenzyl)azepane, likely improving aqueous solubility.
• Commercial Status : Discontinued (as per ), suggesting challenges in synthesis, stability, or efficacy in preliminary studies.

Silvex (2,4,5-Trichlorophenoxypropionic Acid)

Molecular Formula : C₉H₇Cl₃O₃
Molecular Weight : 269.51 g/mol
CAS : 93-72-1

Key Differences:

• Core Structure: Silvex is a phenoxypropionic acid derivative, lacking the azepane ring. Its mechanism of action (herbicidal) is tied to auxin-like activity, whereas 2-(2,4,5-Trimethylbenzyl)azepane’s biological role remains uncharacterized.
• Substituent Effects : The 2,4,5-trichloro group in Silvex confers higher electronegativity and toxicity compared to the methyl groups in the target compound. Chlorinated aromatic systems are often associated with environmental persistence and bioaccumulation risks .
• Solubility : Silvex is slightly water-soluble, while azepane derivatives like 2-(2,4,5-Trimethylbenzyl)azepane are expected to be more lipophilic due to their alkylated aromatic and heterocyclic moieties .

2-Piperidinecarboxylic Acid

Molecular Formula: C₆H₁₁NO₂ Molecular Weight: 129.16 g/mol CAS: 535-75-1

Key Differences:

• Ring Size : Piperidine is a six-membered nitrogen-containing ring, whereas azepane’s seven-membered structure offers greater conformational flexibility, which could influence binding to biological targets.
• Functional Groups: The carboxylic acid group in piperidine derivatives enhances hydrophilicity, contrasting with the non-polar trimethylbenzyl group in the target compound.

Research Findings and Trends

• Substituent Position Impact : In auxin analogs (e.g., 2,4-D, 2,4,5-T), the position and number of substituents on the aromatic ring critically modulate activity . The 2,4,5-trimethyl configuration in 2-(2,4,5-Trimethylbenzyl)azepane may similarly optimize interactions in hypothetical target proteins.
• Toxicity and Environmental Impact : Methyl groups generally reduce toxicity compared to chlorinated analogs (e.g., Silvex), suggesting that 2-(2,4,5-Trimethylbenzyl)azepane could be a safer candidate for further development .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Solubility	Key Applications/Status
2-(2,4,5-Trimethylbenzyl)azepane	C₁₅H₂₃N	217.36	2,4,5-Trimethylbenzyl	Not reported	Research compound
2-(3,4-Dimethylphenyl)azepane oxalate	C₁₆H₂₃NO₄	293.36	3,4-Dimethylbenzyl	Improved (salt)	Discontinued
Silvex	C₉H₇Cl₃O₃	269.51	2,4,5-Trichlorophenoxy	Slightly soluble	Banned herbicide